Cas no 2227786-76-5 (rac-2-(1R,3S)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}cyclopentylacetic acid)

• Product Name: rac-2-(1R,3S)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}cyclopentylacetic acid
• CAS No: 2227786-76-5
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6529257
• PubChem ID: 165562550
• Update Time: 2025-06-03

rac-2-(1R,3S)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}cyclopentylacetic acid Chemical and Physical Properties

Names and Identifiers

• rac-2-(1R,3S)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}cyclopentylacetic acid
• EN300-1553987
• 2227786-76-5
• rac-2-[(1R,3S)-3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetamido}cyclopentyl]acetic acid

• Inchi： 1S/C26H30N2O6/c29-24(28-18-10-9-17(13-18)14-25(30)31)16-33-12-11-27-26(32)34-15-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-8,17-18,23H,9-16H2,(H,27,32)(H,28,29)(H,30,31)/t17-,18+/m1/s1
• InChI Key： VSEUCVMERKWAMB-MSOLQXFVSA-N
• SMILES： OC(C[C@@H]1CC[C@@H](C1)NC(COCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 114Ų

Additional information on rac-2-(1R,3S)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}cyclopentylacetic acid

Rac-2-(1R,3S)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}cyclopentylacetic Acid: A Comprehensive Overview

The compound with CAS No. 2227786-76-5, known as rac-2-(1R,3S)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}cyclopentylacetic acid, is a complex organic molecule with significant potential in the fields of pharmacology and biotechnology. This compound has garnered attention due to its unique structural features and promising applications in drug development and peptide synthesis.

The name of this compound is derived from its intricate structure, which includes a cyclopentane ring substituted with an amino group and an acetylamino group. The presence of the 9H-fluorenemethoxycarbonyl (Fmoc) group is particularly notable, as it is commonly used as a protecting group in peptide synthesis. This feature makes the compound a valuable tool in the construction of bioactive molecules and therapeutic agents.

Recent studies have highlighted the importance of Fmoc-containing compounds in the development of peptide-based drugs. The Fmoc group plays a critical role in controlling the reactivity and stability of amino groups during synthesis, enabling precise manipulation of peptide sequences. This has led to advancements in the creation of custom-designed peptides with enhanced bioavailability and efficacy.

In addition to its role in peptide synthesis, rac-2-(1R,3S)-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}cyclopentylacetic acid has been explored for its potential in drug delivery systems. Its unique stereochemistry and functional groups make it an ideal candidate for designing targeted drug delivery vehicles, which can improve therapeutic outcomes by minimizing off-target effects.

Recent research has also focused on the optimization of synthetic routes for this compound. By employing advanced catalytic methods and green chemistry principles, scientists have developed more efficient and environmentally friendly strategies for its production. These advancements not only reduce costs but also align with global efforts to promote sustainable chemical manufacturing.

The stereochemistry of this compound, specifically the (1R,3S) configuration, is crucial for its biological activity. Stereoisomers often exhibit vastly different pharmacological properties, and understanding these differences is essential for designing effective therapeutic agents. Current studies are exploring how subtle changes in stereochemistry can influence the compound's interaction with biological targets, such as enzymes or receptors.

Moreover, the ethoxyacetamido group within the molecule contributes to its solubility and stability in various physiological conditions. This feature is particularly advantageous for drug candidates that require sustained release or prolonged activity within the body.

In conclusion, rac-2-(1R,3S)-3-{2-2-({(9H-fluorenemethoxycarbonyl}amino)ethoxyacetamido}cyclopentylacetic acid represents a cutting-edge molecule with diverse applications in modern chemistry and medicine. Its unique structure, functional groups, and stereochemical properties make it a valuable asset in advancing drug discovery and peptide synthesis technologies.